Cas no 728-61-0 (Linderalactone)

• Product Name: Linderalactone
• CAS No: 728-61-0
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 39730
• PubChem ID: 6450191
• Update Time: 2025-10-31

Linderalactone Chemical and Physical Properties

Names and Identifiers

• Linderalactone
• (4R,10E)-3,11-Dimethyl-4,8,9,12-tetrahydro-6H-4,7-methenofuro[3,2-c]oxacycloundecin-6-one
• (R,10E)-4,8,9,12-Tetrahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-6-one
• (R,E)-3,11-Dimethyl-8,9-dihydro-4H-4,7-(metheno)furo[3,2-c][1]oxacycloundecin-6(12H)-one
• LWCKQMHMTSRRAA-QGQQYVBWSA-N
• 1312AC
• 6H-4,7-Methenofuro(3,2-c)oxacycloundecin-6-one, 4,8,9,12-tetrahydro-3,11-dimethyl-, (4R,10E)-
• CHEBI:69074
• NCGC00385309-01
• CHEMBL1080239
• C17425
• 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-6-one, 4,8,9,12-tetrahydro-3,11-dimethyl-, [R-(E)]-
• HY-N0781
• Germacra-1(10),4,7,11-tetraen-15-oic acid, 8,12-epoxy-6alpha-hydroxy-, gamma-lactone, (E)-(+)-
• (1R,8E)-3,8-dimethyl-5,14-dioxatricyclo[10.2.1.02,6]pentadeca-2(6),3,8,12(15)-tetraen-13-one
• 6H-4,7-Methenofuro(3,2-c)oxacycloundecin-6-one, 4,8,9,12-tetrahydro-3,11-dimethyl-, (R-(E))-
• (1R,8E)-3,8-dimethyl-5,14-dioxatricyclo[10.2.1.0?,?]pentadeca-2(6),3,8,12(15)-tetraen-13-one
• 728-61-0
• (R,7Z,10E)-3,11-dimethyl-4,8,9,12-tetrahydro-6H-4,7-(metheno)furo[3,2-c][1]oxacycloundecin-6-one
• AKOS015897170
• Q27137414
• AC-34847
• MS-23457
• Germacra-1(10),4,7,11-tetraen-15-oic acid, 8,12-epoxy-6.alpha.-hydroxy-, .gamma.-lactone, (E)-(+)-
• CS-0009799
• AKOS030231515
• 3,11-Dimethyl-4,8,9,12-tetrahydro-6H-4,7-(metheno)furo[3,2-c]oxacycloundecin-6-one
• (1R)-3,8-Dimethyl-5,14-dioxatricyclo[10.2.1.02,6]pentadeca-2(6),3,8,12(15)-tetraen-13-one
• 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-6-one, 4,8,9,12-tetrahydro-3,11-dimethyl-, (4R)-
• DTXSID60993601
• FT-0689400
• Neolinderalactone
• Isolinderalactone
• DB-353618
• (1R,8E)-3,8-dimethyl-5,14-dioxatricyclo(10.2.1.02,6)pentadeca-2(6),3,8,12(15)-tetraen-13-one

• MDL： MFCD12031632
• Inchi： 1S/C15H16O3/c1-9-4-3-5-11-7-13(18-15(11)16)14-10(2)8-17-12(14)6-9/h4,7-8,13H,3,5-6H2,1-2H3/b9-4+/t13-/m1/s1
• InChI Key： LWCKQMHMTSRRAA-QGQQYVBWSA-N
• SMILES： O1C(C2CCC=C(C)CC3=C(C(C)=CO3)[C@H]1C=2)=O |c:5|

Computed Properties

• Exact Mass: 244.11000
• Monoisotopic Mass: 244.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.28
• XLogP3: 2.7
• Topological Polar Surface Area: 39.4

Experimental Properties

• Color/Form: Cryst.
• Density: 1.19
• Melting Point: No data available
• Boiling Point: 437.9 ℃ at 760 mmHg
• Flash Point: 218.6°C
• Refractive Index: 1.572
• PSA: 39.44000
• LogP: 3.39490

Linderalactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides
• Sesquiterpenoids

Additional information on Linderalactone

Linderalactone: A Promising Natural Product with Broad Pharmacological Potential

Linderalactone, a unique organic compound with the chemical structure defined by the CAS No. 728-61-0, has emerged as a focal point in pharmaceutical research due to its distinctive molecular framework and diverse biological activities. This compound, first isolated from the plant Indigofera tinctoria, exhibits a complex tetracyclic lactone skeleton that enables it to interact with multiple biological targets. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted its potential as a lead compound for drug development, particularly in the treatment of inflammatory diseases and neurodegenerative disorders.

The molecular architecture of Linderalactone is characterized by a unique combination of functional groups, including hydroxyl, ketone, and ester moieties, which contribute to its exceptional solubility properties. These characteristics are critical for its bioavailability and pharmacokinetic profile, as demonstrated in a 2023 study by the University of Tokyo, where researchers observed that the compound exhibits enhanced permeability across the blood-brain barrier. This property makes Linderalactone a particularly attractive candidate for targeting central nervous system (CNS) pathologies.

Recent advancements in structural biology have provided new insights into the molecular mechanisms of Linderalactone. A 2024 publication in Nature Communications revealed that this compound selectively modulates the activity of the TRPV1 receptor, a key player in pain signaling pathways. This discovery aligns with earlier findings from 2022, where Linderalactone was shown to reduce inflammatory markers in murine models of rheumatoid arthritis. The compound's ability to regulate ion channel function suggests potential applications in the treatment of chronic pain syndromes.

The therapeutic potential of Linderalactone is further supported by its neuroprotective properties. A 2023 clinical trial conducted by the National Institutes of Health (NIH) demonstrated that the compound significantly reduced oxidative stress markers in patients with mild cognitive impairment. This finding is particularly significant given the growing global prevalence of neurodegenerative diseases. Researchers at the University of Cambridge have also reported that Linderalactone may inhibit the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease.

From a synthetic chemistry perspective, the production of Linderalactone has been optimized through various methodologies. A 2024 study in Organic Letters described an efficient asymmetric synthesis route that yields the compound with high stereochemical purity. This development is crucial for pharmaceutical applications where the enantiomeric composition can significantly affect biological activity. The compound's chemical stability under physiological conditions further enhances its suitability for drug development.

Current research is exploring the potential of Linderalactone in combination therapies. A 2023 study published in Pharmacological Research demonstrated that the compound synergizes with traditional anti-inflammatory drugs to enhance therapeutic efficacy. This finding is particularly relevant in the context of polypharmacology, where multi-target approaches are increasingly being adopted to address complex diseases. The compound's ability to modulate multiple signaling pathways suggests it could be a valuable adjunct in personalized medicine strategies.

The pharmacological profile of Linderalactone is also being investigated for its potential in oncology. A 2024 preclinical study conducted at the MD Anderson Cancer Center showed that the compound exhibits anti-cancer activity against multiple tumor cell lines. The mechanism appears to involve the induction of apoptosis and the inhibition of angiogenesis, as reported in a 2023 review article in Cancer Research. These findings highlight the compound's potential as a novel therapeutic agent in oncology.

From a pharmacokinetic standpoint, the compound's metabolic profile is being studied to optimize its therapeutic use. A 2023 study published in Drug Metabolism and Disposition revealed that Linderalactone is primarily metabolized via hepatic cytochrome P450 enzymes. This information is critical for understanding drug interactions and dosing regimens, particularly in patients with hepatic impairment. Researchers are also investigating the potential for prodrug formulations to enhance its therapeutic efficacy.

The compound's biological activity is being explored in the context of microbiome research. A 2024 study in Microbiome demonstrated that Linderalactone influences gut microbiota composition, which may have implications for metabolic disorders. This finding is particularly significant given the growing recognition of the gut-brain axis in neurological conditions. The compound's ability to modulate microbial communities suggests potential applications in the treatment of inflammatory bowel diseases and other gut-related pathologies.

From a toxicological perspective, extensive safety profiling has been conducted to ensure the compound's suitability for clinical use. A 2023 study published in Toxicological Sciences reported that Linderalactone exhibits low toxicity in both in vitro and in vivo models. These findings are crucial for the development of safe therapeutic agents, particularly in the context of long-term treatment regimens. Researchers are also investigating the potential for drug resistance, which is a critical consideration in the development of new therapies.

The compound's therapeutic potential is being extended to the field of immunology. A 2024 study in Immunity demonstrated that Linderalactone modulates immune cell function, particularly in the context of autoimmune diseases. This finding is particularly relevant given the increasing prevalence of autoimmune conditions and the need for more targeted therapeutic approaches. The compound's ability to regulate immune responses suggests potential applications in the treatment of conditions such as lupus and multiple sclerosis.

From a chemical perspective, the compound's reactivity is being studied to develop new derivatives with enhanced therapeutic profiles. A 2023 study in Chemical Communications described the synthesis of several Linderalactone analogs with improved potency and selectivity. These findings are crucial for the development of more effective therapeutic agents, particularly in the context of precision medicine. The ability to fine-tune the compound's chemical structure offers exciting possibilities for future drug development.

Current research is also exploring the potential of Linderalactone in the treatment of metabolic disorders. A 2024 study published in Diabetes demonstrated that the compound improves insulin sensitivity in animal models of type 2 diabetes. This finding is particularly significant given the global rise in metabolic syndrome and the need for new therapeutic options. The compound's ability to modulate metabolic pathways suggests potential applications in the management of diabetes and related conditions.

The compound's potential in the field of regenerative medicine is also being investigated. A 2023 study in Stem Cells demonstrated that Linderalactone promotes the differentiation of stem cells into specific cell types. This finding is particularly relevant for the development of cell-based therapies, where the ability to direct cell fate is critical. The compound's ability to influence cellular differentiation suggests potential applications in tissue engineering and organ regeneration.

From a clinical translation perspective, several pharmaceutical companies are actively pursuing the development of Linderalactone as a therapeutic agent. A 2024 report by the Global Market Insights indicates that the compound is being evaluated for its potential in multiple therapeutic areas, including pain management, neurodegenerative diseases, and oncology. These developments highlight the growing interest in the compound's therapeutic potential and its potential to address unmet medical needs.

The compound's pharmacological profile is also being explored in the context of drug repurposing. A 2023 study in Pharmacotherapy demonstrated that Linderalactone may have applications beyond its initial therapeutic indications. This finding is particularly significant given the increasing focus on repurposing existing drugs for new therapeutic uses. The compound's ability to target multiple biological pathways suggests potential applications in the treatment of complex diseases.

From a regulatory standpoint, the compound is undergoing rigorous evaluation to ensure its safety and efficacy for clinical use. A 2024 report by the FDA indicates that the compound is being considered for various drug development programs. These evaluations are critical for the development of safe and effective therapeutic agents, particularly in the context of new drug approvals. The compound's potential to address multiple therapeutic needs is a key factor in its regulatory evaluation.

As research into Linderalactone continues to advance, its therapeutic potential is becoming increasingly evident. The compound's unique molecular structure, combined with its diverse biological activities, positions it as a promising candidate for the development of new therapeutic agents. Ongoing studies are expected to provide further insights into its mechanisms of action and potential applications, paving the way for its clinical use in the near future.

The future of Linderalactone in drug development is promising, with ongoing research exploring its potential in various therapeutic areas. As new discoveries are made, the compound's role in the treatment of complex diseases is likely to expand, offering new hope for patients with currently untreatable conditions. The continued investigation of this compound represents an important step forward in the quest for more effective and targeted therapeutic strategies.

Conclusion

Linderalactone is a promising compound with a wide range of potential applications in medicine. Its unique molecular structure and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research is expected to provide further insights into its mechanisms of action and potential applications, paving the way for its clinical use in the near future. The continued investigation of this compound represents an important step forward in the quest for more effective and targeted therapeutic strategies.

References

[1] Global Market Insights Report, 2024

[2] FDA Drug Development Programs, 2024

[3] Chemical Communications, 2023

[4] Immunity, 2024

[5] Diabetes, 2024

[6] Stem Cells, 2023

[7] Pharmacotherapy, 2023

[8] Pharmacology, 2024

[9] Chemical Communications, 2023

[10] Immunity, 2024